Cas no 103264-62-6 (2-Ethyl-4-methoxybenzoic acid)

• Product Name: 2-Ethyl-4-methoxybenzoic acid
• CAS No: 103264-62-6
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD18411999
• CID: 5038914
• PubChem ID: 23362608
• Update Time: 2025-07-30

2-Ethyl-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-methoxybenzoic acid
• 2-Ethyl-4-methoxybenzoic acid

• MDL： MFCD18411999
• Inchi： 1S/C10H12O3/c1-3-7-6-8(13-2)4-5-9(7)10(11)12/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： USJWJQZAWFTHCO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)O)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5

Additional information on 2-Ethyl-4-methoxybenzoic acid

Introduction to 2-Ethyl-4-methoxybenzoic acid (CAS No. 103264-62-6)

2-Ethyl-4-methoxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 103264-62-6, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its structural modification with ethyl and methoxy substituents. The presence of these functional groups imparts unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 2-Ethyl-4-methoxybenzoic acid consists of a benzoic acid core, which is a well-known aromatic compound with a broad spectrum of biological activities. The ethyl group at the 2-position and the methoxy group at the 4-position enhance its solubility and reactivity, making it a versatile building block in organic synthesis. This compound has garnered attention due to its potential applications in drug development, particularly in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents.

In recent years, there has been growing interest in benzoic acid derivatives as pharmacophores due to their favorable pharmacokinetic properties and minimal toxicity. 2-Ethyl-4-methoxybenzoic acid is no exception, and its unique chemical profile has been explored in several cutting-edge research studies. For instance, studies have demonstrated its role as a precursor in the synthesis of novel NSAIDs that exhibit enhanced selectivity and reduced gastrointestinal side effects compared to traditional NSAIDs.

One of the most compelling aspects of 2-Ethyl-4-methoxybenzoic acid is its utility in medicinal chemistry. Researchers have leveraged its structural framework to develop new compounds with improved pharmacological profiles. A notable example is its use in the synthesis of selective COX-2 inhibitors, which are designed to target specific inflammatory pathways while minimizing systemic effects. These advancements underscore the importance of 2-Ethyl-4-methoxybenzoic acid as a key intermediate in modern drug discovery.

The chemical properties of 2-Ethyl-4-methoxybenzoic acid also make it an attractive candidate for industrial applications. Its stability under various conditions and compatibility with a wide range of reagents allow for its use in large-scale organic synthesis. Furthermore, its role as a chiral auxiliary in asymmetric synthesis has been explored, opening up new avenues for enantioselective drug development.

Recent research has also highlighted the potential of 2-Ethyl-4-methoxybenzoic acid in environmental chemistry. Studies have shown that derivatives of this compound can serve as effective corrosion inhibitors for metal surfaces, demonstrating its versatility beyond pharmaceutical applications. This dual functionality underscores the compound's broad utility across multiple scientific disciplines.

The synthesis of 2-Ethyl-4-methoxybenzoic acid typically involves multi-step organic reactions, starting from commercially available precursors such as ethyl benzene and methanol. Advanced catalytic methods have been developed to improve yield and purity, making the process more efficient and environmentally friendly. These synthetic advancements are crucial for ensuring a steady supply of this valuable compound for research and industrial purposes.

In conclusion, 2-Ethyl-4-methoxybenzoic acid (CAS No. 103264-62-6) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for researchers and chemists worldwide. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.